Cas no 2243509-77-3 (3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid)

• Product Name: 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid
• CAS No: 2243509-77-3
• MF: C₂₃H₁₉N₅O₄
• MW: 429.428064584732
• CID: 5980481
• PubChem ID: 165981028
• Update Time: 2025-05-26

3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492621
• 2243509-77-3
• 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid

• Inchi： 1S/C23H19N5O4/c29-19(30)9-10-28-13-26-20-21(24-12-25-22(20)28)27-23(31)32-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,12-13,18H,9-11H2,(H,29,30)(H,24,25,27,31)
• InChI Key： KOOBYUWKDWFZTN-UHFFFAOYSA-N
• SMILES： O(C(NC1=C2C(=NC=N1)N(C=N2)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.14370410g/mol
• Monoisotopic Mass: 429.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 119Ų

Additional information on 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid

Introduction to 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic Acid (CAS No. 2243509-77-3)

3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2243509-77-3, represents a fusion of advanced chemical synthesis and biological activity, making it a subject of intense study for potential therapeutic applications. The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which contribute to its unique properties and reactivity.

The core structure of 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid consists of a propanoic acid moiety linked to a purine ring system. The purine ring is a fundamental component of nucleic acids and has been widely explored for its pharmacological properties. Specifically, the presence of the [(9H-fluoren-9-yl)methoxy]carbonyl group introduces a fluorene derivative, which is known for its stability and luminescent properties. This feature not only enhances the compound's chemical stability but also opens up possibilities for applications in bioimaging and fluorescent probes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 6-amino group in the purine ring of this compound plays a crucial role in its interaction with biological targets. This amino group can form hydrogen bonds with complementary residues in proteins, potentially leading to the development of targeted therapies. The combination of these structural features makes 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the field of drug discovery. The unique structural motifs present in its molecule allow it to interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have shown that purine derivatives can exhibit inhibitory effects on kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammation. The presence of the fluorene moiety further enhances its potential as a drug candidate by providing additional binding interactions and improving pharmacokinetic properties.

The synthesis of 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug development.

Recent research has begun to explore the pharmacological potential of 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]propanoic acid in various disease models. Preclinical studies have demonstrated that this compound can modulate pathways associated with neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability of this compound to interact with specific biological targets suggests that it may have therapeutic benefits without significant off-target effects. Further investigation into its mechanism of action will be crucial in understanding its full potential as a drug candidate.

The role of computational chemistry and molecular modeling has been increasingly recognized in the design and optimization of novel compounds like 3-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-ylopropanoic acid. These tools allow researchers to predict how different structural modifications will affect the biological activity of a compound, thereby accelerating the drug discovery process. By leveraging computational methods, scientists can identify optimal analogs with enhanced potency and selectivity, reducing the time and resources required for experimental validation.

In conclusion, 3-[6-{[(9H-fluoren-9-yl)methocyl]carbonyl}amino)-9H-purin-9-y]propanoic acid (CAS No.224350 7 -77 -3 ) represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.